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Compound of Interest

Compound Name: 1-Pentynyl Iodide

CAS No.: 14752-61-5

Cat. No.: B082736

Get Quote

As a cornerstone of synthetic chemistry, the formation of carbon-carbon bonds remains a

pivotal challenge, driving innovation in catalysis and reagent design. Among the array of tools

available to the modern chemist, alkynyl iodides, and specifically 1-Pentynyl Iodide, have

emerged as powerful and versatile building blocks. This guide provides a comprehensive

review of the applications of 1-Pentynyl Iodide, comparing its performance and utility against

alternative synthetic strategies, and is intended for researchers, scientists, and professionals in

drug development seeking to leverage this reagent for the construction of complex molecular

architectures.

Understanding 1-Pentynyl Iodide: A Profile
1-Pentynyl Iodide (also known as 1-Iodo-1-pentyne) is an organic building block characterized

by a terminal iodine atom attached to a five-carbon alkyne chain.[1][2][3] Its high reactivity is

primarily attributed to the polarizable carbon-iodine bond, making it an excellent electrophile in

a variety of cross-coupling reactions.
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Property Value Reference

CAS Number 14752-61-5 [1][3]

Molecular Formula C₅H₇I [2][3]

Molecular Weight 194.02 g/mol [3]

Appearance
White to Yellow to Green clear

liquid
[2]

Boiling Point 53 °C / 22 mmHg [4]

The primary utility of 1-Pentynyl Iodide lies in its role as a coupling partner in reactions where

a terminal alkyne might traditionally be used. This "inverse" approach offers distinct advantages

in substrate scope and reaction design, particularly in the context of palladium- and copper-

catalyzed transformations.

The Core Application: Cross-Coupling Reactions
The most prominent application of 1-Pentynyl Iodide is in the formation of C(sp²)-C(sp) and

C(sp³)-C(sp) bonds through cross-coupling reactions. This section compares its use in an

"Inverse Sonogashira" strategy against the conventional Sonogashira coupling.

The Conventional Sonogashira Coupling: A Baseline
The Sonogashira reaction is a foundational method for synthesizing arylalkynes and

conjugated enynes.[5] It typically involves the coupling of a terminal alkyne with an aryl or vinyl

halide, catalyzed by a palladium(0) complex and a copper(I) co-catalyst in the presence of an

amine base.[6][7]

The widely accepted mechanism proceeds through two interconnected catalytic cycles.[8][9]
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Caption: Conventional Sonogashira dual catalytic cycle.
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The Inverse Sonogashira Approach with 1-Pentynyl
Iodide
A complementary strategy, often termed the "Inverse Sonogashira Coupling," utilizes an alkynyl

halide like 1-Pentynyl Iodide as the electrophile and an organometallic nucleophile (e.g.,

organoboron, organozinc, or organocopper species).[10] This approach is particularly valuable

when the desired aryl or vinyl component is more readily available as a nucleophile or when

the corresponding halide is unreactive.

The mechanism mirrors other palladium-catalyzed cross-couplings like the Suzuki or Stille

reactions, where the alkynyl iodide undergoes oxidative addition to the Pd(0) center.

Pd(0)L₂

(R-C≡C)-Pd(II)L₂-I

Oxidative Addition
(1-Pentynyl Iodide)

(R-C≡C)-Pd(II)L₂-Ar

Transmetalation
(e.g., Ar-B(OH)₂)

Reductive
Elimination

Product:
Ar-C≡C-R

Click to download full resolution via product page

Caption: Catalytic cycle for an Inverse Sonogashira reaction.
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The choice between using 1-pentyne with an aryl halide (conventional) or 1-pentynyl iodide
with an aryl nucleophile (inverse) is a critical decision based on substrate availability, functional

group tolerance, and desired reaction conditions.
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Feature
Conventional
Sonogashira (with
1-Pentyne)

Inverse
Sonogashira (with
1-Pentynyl Iodide)

Rationale &
Causality

Key Reactants

Terminal Alkyne

(Nucleophile)

Aryl/Vinyl Halide

(Electrophile)

Alkynyl Iodide

(Electrophile)

Organometallic

Reagent (Nucleophile)

This fundamental

difference dictates the

entire synthetic

strategy and precursor

availability.

Reactivity of Halide

Reactivity Order: I >

Br > Cl > OTf.[8][11]

Harsh conditions may

be needed for

chlorides.

The C(sp)-I bond in 1-

pentynyl iodide is

highly reactive,

enabling mild reaction

conditions.

The high reactivity of

the C-I bond facilitates

oxidative addition,

often allowing for

lower temperatures

and catalyst loadings

compared to less

reactive aryl chlorides

or bromides.[11][12]

Role of Copper

Typically required as a

co-catalyst to form the

copper acetylide for

transmetalation.[6][7]

Often optional or

unnecessary,

proceeding via

standard Suzuki,

Stille, or Negishi-type

transmetalation.

Copper can lead to

the undesirable side-

reaction of alkyne

homocoupling (Glaser

coupling). Copper-free

inverse methods avoid

this issue entirely.[8]

Substrate Scope

Broad, but can be

limited by the stability

of the terminal alkyne

or the reactivity of the

aryl halide.

Expands scope to aryl

or vinyl groups that

are more easily

converted to

organometallic

reagents (e.g., boronic

acids) than halides.

Allows for the

alkynylation of

complex molecules

where installing a

halide is difficult, but a

boronic acid or other

organometallic handle

is accessible.
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Key Side Reactions
Glaser homocoupling

of the terminal alkyne.

Homocoupling of the

organometallic

reagent.

The choice of reaction

conditions (base,

solvent, catalyst) is

crucial to minimize

these pathways and

favor the desired

cross-coupling

product.

Beyond Palladium: Copper-Catalyzed Applications
While palladium catalysis is dominant, 1-Pentynyl Iodide is also a competent substrate in

copper-mediated reactions, which offer a more economical and sometimes mechanistically

distinct pathway for C-C bond formation.

Copper-Catalyzed C-H Alkynylation
Recent advancements have shown that copper can catalyze the direct alkynylation of C-H

bonds with terminal alkynes, often requiring an oxidant.[13][14] While less common, alkynyl

halides can participate in related transformations. For instance, copper can mediate the

coupling of alkynes with removable directing groups on aromatic rings, leading to the synthesis

of valuable heterocyclic scaffolds like isoindolin-1-ones.[13]

Multi-Component Reactions
Copper(I) catalysis enables three-component reactions involving benzynes, where an alkynyl

group and another functional group can be added across the strained triple bond in a single

step.[15] In such a scenario, a pre-formed copper acetylide (derived from a terminal alkyne) is

typically used, but the high reactivity of 1-Pentynyl Iodide could make it a suitable electrophilic

partner in related difunctionalization strategies.

Alternative Alkynylation Strategies
To provide a complete picture, it is essential to compare the use of 1-Pentynyl Iodide with

other methods of introducing a pentynyl moiety.
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Method Reagent Type
General
Transformatio
n

Advantages Disadvantages

Sonogashira

Coupling
Terminal Alkyne

Ar-X + H-C≡C-R

→ Ar-C≡C-R

Well-established,

high functional

group tolerance,

mild conditions.

[6]

Requires copper

co-catalyst

(potential for

homocoupling),

less effective

with unreactive

Ar-Cl.[8]

Inverse

Sonogashira
Alkynyl Halide

Ar-M + I-C≡C-R

→ Ar-C≡C-R

Avoids copper,

highly reactive C-

I bond, broadens

substrate scope

for the aryl

partner.[10]

Requires pre-

formation of an

organometallic

reagent (Ar-M).

Nickel-Catalyzed

Coupling

Terminal Alkyne

or Alkynyl Halide

Ar-X + H-C≡C-R

→ Ar-C≡C-R

Cost-effective

catalyst, can

couple

unactivated alkyl

halides.[8][16]

Can require

specific ligands

and conditions;

less developed

than palladium

systems.[16]

Decarboxylative

Coupling

Alkynyl

Carboxylic Acid

Ar-X + HOOC-

C≡C-R → Ar-

C≡C-R + CO₂

Uses stable,

readily available

carboxylic acids

as alkyne

surrogates.[17]

[18]

Often requires

higher

temperatures

and specific

silver or copper

catalysts.

Experimental Protocols: A Practical Guide
The following protocols are generalized from literature procedures and should be optimized for

specific substrates.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.organic-chemistry.org/namedreactions/sonogashira-coupling.shtm
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://pmc.ncbi.nlm.nih.gov/articles/PMC3132814/
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://pmc.ncbi.nlm.nih.gov/articles/PMC10879785/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10879785/
https://www.researchgate.net/publication/345354091_Recent_advances_in_decarboxylative_C-C_bond_formation_using_direct_or_in_situ_generated_alkenyl_acids
https://kr.cup.edu.in/items/caef1576-7392-464f-84a6-9d3ac73abbfc/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Conventional Sonogashira Coupling
(Based on procedures for aryl iodides with terminal alkynes)[9][19]

Objective: To couple an aryl iodide with 1-pentyne.

Workflow Diagram:

1. Setup

2. Add Reagents:
- Aryl Iodide

- Pd/Cu Catalysts
- Base (e.g., TEA)

3. Add Solvent
(Anhydrous)

4. Add 1-Pentyne
(Dropwise)

5. Reaction
(Stir at RT-100°C)

6. Workup & Purify
- Filter
- Wash

- Column

Product

Click to download full resolution via product page

Caption: Workflow for a conventional Sonogashira coupling.

Step-by-Step Methodology:

To a dry, nitrogen-flushed flask, add the aryl iodide (1.0 equiv), Pd(PPh₃)₂Cl₂ (1-5 mol%), CuI

(1-5 mol%), and an amine base such as triethylamine or diisopropylamine (2-3 equiv).[6][19]

Establish an inert atmosphere (Argon or Nitrogen).

Add an anhydrous solvent (e.g., THF or DMF).

Add 1-pentyne (1.1-1.5 equiv) dropwise while stirring.

Stir the reaction at the desired temperature (room temperature to 100 °C) and monitor its

progress by TLC or GC/MS.

Upon completion, cool the mixture to room temperature and dilute with an organic solvent

(e.g., ethyl acetate).

Filter the mixture through a pad of Celite to remove catalyst residues and salts.

Wash the organic phase with aqueous NH₄Cl and brine, dry over Na₂SO₄ or MgSO₄, filter,

and concentrate under reduced pressure.
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Purify the crude product by flash column chromatography.

Protocol 2: Nickel-Catalyzed Inverse Coupling
(A plausible adaptation for 1-Pentynyl Iodide based on protocols for aryl halides)[16]

Objective: To couple 1-Pentynyl Iodide with an arylboronic acid using a nickel catalyst.

Step-by-Step Methodology:

In a glovebox, add NiCl₂ (10 mol%) and a ligand such as 1,10-phenanthroline (15 mol%) to a

flask containing degassed N,N-dimethylacetamide (DMAc). Stir for 30 minutes.[16]

To this catalyst solution, add the arylboronic acid (1.2 equiv), a base such as K₃PO₄ (2.0

equiv), and 1-Pentynyl Iodide (1.0 equiv).

Seal the flask and remove it from the glovebox.

Heat the reaction mixture to the specified temperature (e.g., 100 °C) for 12-24 hours.

Monitor the reaction by TLC or GC/MS.

After completion, cool the reaction to room temperature, dilute with water, and extract with an

organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

Purify the residue by flash column chromatography to yield the desired aryl-alkyne product.

Conclusion and Future Outlook
1-Pentynyl Iodide is a highly effective reagent for the synthesis of internal alkynes, offering a

valuable alternative to the conventional Sonogashira coupling. Its primary advantage lies in the

high reactivity of the C(sp)-I bond, which facilitates mild, often copper-free, cross-coupling

reactions and expands the synthetic possibilities for molecules where the aryl or vinyl partner is

more readily functionalized as a nucleophile. While palladium catalysis remains the most

explored avenue, the potential for 1-Pentynyl Iodide in nickel- and copper-catalyzed systems

represents a promising area for future research, potentially leading to more economical and
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sustainable methods for constructing complex, alkyne-containing molecules. The strategic

choice between using 1-Pentynyl Iodide or its terminal alkyne counterpart, 1-pentyne,

ultimately allows chemists to design more convergent, efficient, and flexible synthetic routes.
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